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Compound of Interest

Compound Name: Dibasic lead stearate

Cat. No.: B213079

For Researchers, Scientists, and Professionals in Materials Science and Industrial Chemistry

Disclaimer: This document is intended for an audience of trained professionals in industrial
chemistry and materials science. Dibasic lead stearate is a toxic substance and is not suitable
for any application in drug development or other pharmaceutical contexts due to the inherent
dangers of lead. All handling and disposal should be conducted with strict adherence to safety
protocols.

Executive Summary

Dibasic Lead Stearate (DBLS), identified by CAS number 56189-09-4, is an organolead
compound primarily utilized as a high-temperature heat stabilizer and lubricant in the
processing of polyvinyl chloride (PVC).[1][2] Its efficacy stems from its ability to neutralize
hydrogen chloride (HCI) gas, which is released during the thermal degradation of PVC, thereby
preventing discoloration and maintaining the polymer's mechanical integrity.[2] This guide
provides a comprehensive overview of its chemical and physical properties, synthesis
methodologies, mechanism of action, and relevant experimental protocols. Crucially, it also
details the significant toxicological profile of the compound, a factor that governs its handling
and application.

Physicochemical Properties

Dibasic lead stearate is a fine white or off-white powder with a slight fatty odor.[2][3] It is
insoluble in water but soluble in certain organic solvents.[4] Its key properties are summarized
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in the table below.

Property

Value

Reference(s)

CAS Number

56189-09-4

[2]4]

Molecular Formula

C36H7006Pb2 or
2PhO-Pb(C17H35C0O0)2

[1]14]

~1013.35 - 1219.87 g/mol

Molecular Weight ) ) ) [1][5]16]
(Varies with formulation)
White or off-white fine
Appearance [21[31[4]
powder/granules
] ] ~115 - 125°C (Decomposes at
Melting Point [4]

higher temperatures)

Specific Gravity / Density

~1.90 - 2.7 g/cm3

[1]14]

Insoluble in water; soluble in

Solubility organic solvents. 3
Lead Content (as PbO) 53.0 - 55.0% [1107]
Free Fatty Acid <2.0% [1]
Moisture <1.0-2.0% [11[7]

Core Applications

The primary application of dibasic lead stearate is in the polymer industry, specifically for

PVC. Its functions are twofold:

o Heat Stabilizer: It is highly effective at preventing the thermal degradation of PVC at high

processing temperatures (above 200°C), such as those encountered during extrusion,

calendering, and injection molding.[2][8] Its high lead oxide content is particularly effective at

this neutralization.[2]

e Lubricant: It acts as both an internal and external lubricant. Internally, it reduces friction

between polymer chains, improving melt flow.[9] Externally, it prevents the molten PVC from
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sticking to metal processing equipment, which improves mold release and reduces surface
defects.[9]

Due to these properties, it is extensively used in the manufacturing of:

PVC pipes, hoses, and profiles[2][10]

Wire and cable insulation and sheathing[1][2][7]

Rigid and flexible PVC sheets[7]

Industrial coatings and paints[3][8]

Synthesis and Experimental Protocols
Synthesis of Dibasic Lead Stearate

Dibasic lead stearate is typically synthesized via a direct reaction between lead oxide
(specifically yellow lead, or litharge) and stearic acid.[2][3] Advanced methods may use
catalysts to improve efficiency.[2]

Experimental Protocol: Direct Reaction Method
This protocol is based on methodologies described in public patent filings.[7][11][12][13]

e Reactant Charging: Charge a reaction kettle with yellow lead oxide (PbO) and stearic acid
(C18H3602) in a molar ratio of 3:2.[12][13]

e Initial Heating & Reaction: Heat the mixture to 100-120°C while stirring. Maintain this
temperature for approximately 0.5 to 1 hour to allow for the initial reaction.[12][13]

o Addition of Accelerant: Add water (0.2-2% of the stearic acid content) and an accelerant,
such as sodium hydroxide (0.2-2% of the stearic acid content), to the reactor.[12][13]

 Salification: Mix and stir the contents uniformly. Maintain a temperature of 100-120°C for
another 0.5-1.0 hour.[12]

e Cooling and Final Reaction: Cool the mixture to approximately 100°C and continue the
reaction under stirring for an additional 1 to 3 hours to ensure complete formation of the
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dibasic lead stearate product.[11][13]

o Dewatering: Following the reaction, dewater the product using a vacuum pump for 0.3 to 1.0
hour to remove residual moisture.[12]

 Finishing: The final product can be formed into flakes or ground into a powder and packaged.
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Synthesis Workflow
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- Stearic Acid
(Molar Ratio 3:2)
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Dibasic Lead Stearate
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Caption: A workflow diagram for the synthesis of dibasic lead stearate.
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Protocols for Performance Evaluation

The effectiveness of dibasic lead stearate as a PVC stabilizer is evaluated using standardized

thermal stability tests.
Static Thermal Stability (Oven Aging Test)
o Objective: To determine the time to degradation under static heat.
e Methodology:
o Prepare several small, uniform samples of the PVC compound containing the stabilizer.[2]

o Place the samples in a forced-air oven at a constant high temperature (e.g., 180°C or
200°C).[2]

o Remove samples at regular time intervals.

o Visually inspect for signs of degradation, primarily color change (yellowing to browning).[2]
[14]

o The "induction time" is the duration after which significant discoloration occurs. A longer
time indicates better stability.[2]

Thermogravimetric Analysis (TGA)

¢ Objective: To quantify the temperature at which the polymer begins to lose mass due to
degradation.

e Methodology:
o Asmall, precisely weighed sample of the stabilized PVC is placed in a TGA instrument.

o The sample is heated at a constant rate (e.g., 10°C/min) under an inert atmosphere (e.g.,
nitrogen).[15][16]

o The instrument records the sample's mass as a function of temperature.
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o The onset temperature of mass loss indicates the beginning of dehydrochlorination. A
higher onset temperature signifies greater thermal stability.[16]

Oxidation Induction Time (OIT)

e Objective: To measure the resistance of a stabilized material to oxidative decomposition at
an elevated temperature.

e Methodology (per ASTM D3895):
o Asmall sample (~15 mg) is placed in a Differential Scanning Calorimeter (DSC).[9]

o The sample is heated to a specified isothermal temperature (e.g., 200°C) under an inert
nitrogen atmosphere.[5][9]

o Once the temperature is stable, the atmosphere is switched to pure oxygen.[5]

o The DSC measures the time elapsed from the introduction of oxygen until the onset of the
exothermic oxidation peak. This duration is the OIT.[9][17] A longer OIT value corresponds
to higher material stability.[17]

Mechanism of Action in PVC Stabilization

The thermal degradation of PVC is an autocatalytic process that begins with the elimination of
hydrogen chloride (HCI) from the polymer backbone. This creates unstable conjugated double
bonds (polyenes) that absorb light and cause discoloration. The released HCI further catalyzes

the degradation process.[2]

Dibasic lead stearate interrupts this cycle primarily through HCI scavenging. The basic lead
oxide components of the molecule readily neutralize the acidic HCI gas as it is formed.[2]
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Caption: Mechanism of PVC stabilization by dibasic lead stearate.
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Toxicology and Safety

Dibasic lead stearate is classified as a hazardous substance. Its toxicity is primarily
associated with its lead content.

Hazard Classification Description Reference(s)

. Category 4: Harmful if
Acute Toxicity (Oral) [14][18]
swallowed.

Acute Toxicity (Inhalation) Category 4: Harmful if inhaled. [14][18]

Category 1A/2: Suspected of
Reproductive Toxicity damaging fertility or the unborn  [14][19]
child.

_ o Reasonably Anticipated to be a
Carcinogenicity y Carci [19]
uman Carcinogen.

May cause damage to organs
- o (nervous system, kidneys,
Specific Target Organ Toxicity [14][19]
blood) through prolonged or

repeated exposure.

Category 1: Very toxic to
Aquatic Hazard (Chronic) aquatic life with long-lasting [14][19]

effects.

Toxicological Mechanism: Interference with Calcium Signaling

Lead is particularly damaging to the nervous system because the lead ion (Pb?*) can mimic the
calcium ion (Ca?*).[1][8] Calcium is a critical secondary messenger in neurons, essential for
processes like neurotransmitter release. By binding to calcium channels and calcium-
dependent proteins (like Protein Kinase C), lead disrupts these vital signaling pathways.[3][8]
This interference can impair synaptogenesis, alter neurotransmitter release, and ultimately lead
to irreversible cognitive and behavioral deficits.[3][8]
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Caption: Simplified diagram of lead's interference with neuronal calcium signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

¢ To cite this document: BenchChem. [Technical Guide to Dibasic Lead Stearate (CAS 56189-
09-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213079#dibasic-lead-stearate-cas-number-56189-
09-4-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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